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Compound of Interest

Compound Name: 2-Ethoxyacridin-9-amine

CAS No.: 74165-96-1

Cat. No.: B14001303

Get Quote

Introduction and Mechanistic Grounding
2-Ethoxyacridin-9-amine, widely known as ethacridine lactate or Rivanol, is an acridine

derivative with a long-standing history as a topical antiseptic. For drug development

professionals and microbiologists, establishing its exact Minimum Inhibitory Concentration

(MIC) is critical for drug repurposing studies, resistance monitoring, and the benchmarking of

novel nanoformulations.

Mechanism of Action: The primary antimicrobial efficacy of ethacridine lactate is driven by its

ability to intercalate into bacterial DNA 1. As a planar aromatic molecule, the acridine ring

inserts itself between the base pairs of the DNA double helix. This steric obstruction physically

blocks the progression of DNA and RNA polymerases, effectively halting DNA replication and

transcription, which culminates in bacteriostasis and subsequent cell death 2.
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Mechanism of action of 2-Ethoxyacridin-9-amine via DNA intercalation.

Quantitative Baseline Data
Ethacridine lactate exhibits broad-spectrum activity, though it generally shows higher potency

against Gram-positive organisms due to differences in cell wall permeability and the absence of

an outer membrane [[2]](). However, targeted delivery systems, such as functionalized

graphene oxide nanocomposites, have recently demonstrated enhanced efficacy against

recalcitrant Gram-negative strains 3.

Table 1: Reference MIC Values for Ethacridine Lactate
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Bacterial Strain
Gram
Classification

MIC Range (µg/mL) Key Reference

Bacillus cereus Positive 6.2 3

Staphylococcus

aureus
Positive 100 - 125 1, 4

Salmonella enterica Negative 9.7 3

Pseudomonas

aeruginosa
Negative 125 - 250 [[5]]()

Escherichia coli Negative 200 - 800 1

Experimental Protocol: Colorimetrically-Validated
Broth Microdilution
The Causality of the Method: Standard AST relies on the visual or spectrophotometric

assessment of bacterial turbidity. However, ethacridine lactate is an intensely yellow fluorescent

dye. At higher concentrations, its innate color masks bacterial turbidity, leading to false-positive

resistance readings. To create a self-validating system, this protocol mandates the use of 2,3,5-

triphenyl-tetrazolium chloride (TTC). TTC acts as a redox indicator; viable metabolizing bacteria

reduce the colorless TTC to a red formazan precipitate, allowing for unambiguous MIC

determination regardless of the compound's background color 6.

Materials Required
Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) or Tryptic Soy Broth (TSB).

Compound: Ethacridine lactate monohydrate (Protect from light to prevent photodegradation

of the acridine ring).

Indicator: 1% (w/v) aqueous solution of 2,3,5-triphenyl-tetrazolium chloride (TTC).

Consumables: Sterile 96-well, flat-bottom microtiter plates.

Step-by-Step Methodology
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Stock Solution Preparation: Dissolve ethacridine lactate in sterile distilled water to achieve a

stock concentration of 2,048 µg/mL. Note: The compound is water-soluble, but vigorous

vortexing or mild heating (up to 37°C) may be required. Wrap the tube in foil immediately.

Serial Dilution: Dispense 100 µL of CAMHB into columns 1 through 12 of a 96-well plate. Add

100 µL of the stock solution to column 1. Perform a two-fold serial dilution from column 1 to

11, discarding 100 µL from column 11. Column 12 serves as the positive growth control (no

drug).

Inoculum Standardization: Prepare a bacterial suspension matching a 0.5 McFarland

standard (approx.

CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve a working concentration of

CFU/mL.

Inoculation: Add 100 µL of the working bacterial suspension to all wells. The final test

concentrations of ethacridine lactate will range from 512 µg/mL to 0.5 µg/mL, and the final

bacterial concentration will be

CFU/mL.

Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 18–24

hours under aerobic conditions.

Colorimetric Validation (Critical Step): After incubation, add 10 µL of the 1% TTC solution to

each well. Re-incubate the plate for an additional 1 to 2 hours at 37°C 6.

MIC Determination: The MIC is defined as the lowest concentration of ethacridine lactate that

remains visibly clear or yellow (indicating no TTC reduction). Wells with viable bacteria will

turn distinctly pink or red.
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Standardized broth microdilution workflow utilizing TTC colorimetric validation.

Data Interpretation and Resistance Monitoring
When evaluating the MIC of ethacridine lactate, it is crucial to consider the compound's

adaptation potential over time. The Karpinski Adaptation Index (KAI) is a valuable metric used

to assess the risk of bacteria developing tolerance to antiseptics.

Recent adaptation studies have demonstrated that ethacridine lactate can induce a moderate

level of adaptation in strains like Staphylococcus aureus (yielding adaptation levels up to 2.25x
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the initial MIC) 4 and Pseudomonas aeruginosa5. Therefore, if ethacridine lactate is being

tested for long-term topical formulations, researchers must monitor for MIC creep by performing

serial passaging assays alongside the baseline AST.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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